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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the
preparation, storage, and handling of Mito-apocynin (C11) stock solutions using Dimethyl
Sulfoxide (DMSO). Mito-apocynin, a mitochondria-targeted derivative of apocynin, is a potent
antioxidant and inhibitor of NADPH oxidase, making it a valuable tool in research focused on
oxidative stress, neurodegenerative diseases, and inflammatory conditions.

Application Notes

Mito-apocynin (C11) is synthesized by conjugating an apocynin moiety to a
triphenylphosphonium (TPP+) cation via an eleven-carbon alkyl chain.[1][2][3] This TPP+ group
facilitates the compound's accumulation within the mitochondria, the primary site of reactive
oxygen species (ROS) production. Its mechanism of action involves the inhibition of NADPH
oxidase, a key enzyme responsible for generating superoxide radicals. By targeting this
enzyme within the mitochondria, Mito-apocynin offers a localized and efficient approach to
mitigating oxidative stress.[4][5]

Proper preparation of stock solutions is critical for obtaining reliable and reproducible
experimental results. DMSO is the recommended solvent for creating high-concentration stock
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solutions of Mito-apocynin (C11) due to its excellent solubilizing properties for this compound.
[1][6] However, it is crucial to use high-purity, anhydrous DMSO to avoid precipitation and
degradation of the compound.

Quantitative Data Summary

The following table summarizes the key quantitative data for preparing Mito-apocynin (C11)
stock solutions.

Parameter Value Reference
Molecular Weight 663.62 g/mol [6]
Solubility in DMSO 100 mg/mL [1][6]

Molar Concentration at Max

- 150.69 mM [1][6]
Solubility

Recommended Stock Solution -20°C (up to 1 month) or -80°C

[11[7]
Storage (up to 6 months)

Typical In Vitro Working
. 0.5 uM - 30 pM [21[3][8]
Concentration

Experimental Protocols
Protocol 1: Preparation of a 100 mM Mito-apocynin (C11)
Stock Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution of Mito-apocynin (C11) in
DMSO.

Materials:
e Mito-apocynin (C11) powder
¢ Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials
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Vortex mixer
Ultrasonic bath (optional, but recommended)
Calibrated analytical balance

Pipettes and sterile tips

Procedure:

Equilibration: Allow the vial of Mito-apocynin (C11) powder and the DMSO to equilibrate to
room temperature before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Mito-apocynin (C11) powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 100 mM stock solution,
weigh out 66.36 mg of Mito-apocynin (C11).

Dissolution:
o Add the weighed Mito-apocynin (C11) powder to a sterile microcentrifuge tube.

o Add the appropriate volume of anhydrous DMSO. For a 100 mM solution with 66.36 mg of
powder, add 1 mL of DMSO.

o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Sonication (if necessary): If the compound does not fully dissolve, place the tube in an
ultrasonic bath for 5-10 minutes.[1] This will aid in the dissolution of the powder.

Aliquotting: Once the Mito-apocynin (C11) is completely dissolved, aliquot the stock
solution into smaller, single-use volumes in sterile microcentrifuge tubes. This prevents
repeated freeze-thaw cycles which can degrade the compound.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[1][7] Protect the tubes from light.

Visualizations
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Signaling Pathway of Mito-apocynin Action

The following diagram illustrates the proposed mechanism of action for Mito-apocynin in
mitigating mitochondrial oxidative stress.
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Caption: Mechanism of Mito-apocynin in reducing mitochondrial oxidative stress.

Experimental Workflow for Stock Solution Preparation

This diagram outlines the key steps in the preparation of a Mito-apocynin (C11) stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b2580964?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2580964?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

